2-[(6-chloro-1H-benzimidazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[(6-chloro-1H-benzimidazol-2-yl)sulfanyl]-N-(5-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H11ClN4OS2/c1-7-5-15-12(21-7)18-11(19)6-20-13-16-9-3-2-8(14)4-10(9)17-13/h2-5H,6H2,1H3,(H,16,17)(H,15,18,19)
• InChI Key: WXKISMIQVNSWPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)CSC2=NC3=C(N2)C=C(C=C3)Cl
• Molecular Formula: C13H11ClN4OS2
• Molecular Weight: 338.8 g/mol

Description

2-[(6-chloro-1H-benzimidazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine, particularly in the treatment of various diseases.

Scientific Research Applications

Heterocyclic Synthesis

One study discusses the quantitative accessibility of thioureido-acetamides as starting materials for the synthesis of various heterocycles through one-pot cascade reactions. These reactions are noted for their excellent atom economy, leading to the formation of 2-iminothiazoles, thioparabanic acids, functionalized 5,5-diaryl-thiohydantoins, and 2-imino-5-methylene-thiazolidine-4-ones. Such synthetic routes are highlighted for their benign access to important heterocycles like imidazo[1,2-c]pyrimidines, with all product structures determined through spectroscopic, chemical data, and DFT calculations (Schmeyers & Kaupp, 2002).

Anticancer Applications

Another research effort synthesized new derivatives combining the benzimidazole and thiazole moieties, aimed at evaluating their anticancer potential. The study involved the reaction of 4-(1H-benzo[d]imidazol-2-yl)thiazol-2-amine with various reagents to produce corresponding products. Some of these newly synthesized derivatives showed promising anticancer activity against HepG2 and PC12 cancerous cell lines, highlighting the compound's relevance in developing potential anticancer agents (Nofal et al., 2014).

Electrophilic Building Blocks

The use of N-aryl-2-chloroacetamides as doubly electrophilic building blocks for synthesizing thiazolo[3,2-a]pyrimidinone derivatives is another significant application. This synthesis route involves the elimination of by-products like aniline or 2-aminobenzothiazole, with the structure of the reaction products confirmed through analytical and spectral studies, including single-crystal X-ray data (Janardhan et al., 2014).